Cas no 2137610-63-8 (3-[4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalen-1-yl]propanoic acid)

• Product Name: 3-[4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalen-1-yl]propanoic acid
• CAS No: 2137610-63-8
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5256992
• Update Time: 2025-08-05

3-[4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalen-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(dimethylamino)-5,6,7,8-tetrahydronaphthalen-1-yl]propanoic acid
• 1-Naphthalenepropanoic acid, 4-(dimethylamino)-5,6,7,8-tetrahydro-
• 3-[4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalen-1-yl]propanoic acid

• Inchi： 1S/C15H21NO2/c1-16(2)14-9-7-11(8-10-15(17)18)12-5-3-4-6-13(12)14/h7,9H,3-6,8,10H2,1-2H3,(H,17,18)
• InChI Key： PBJVPGZHJGMDMR-UHFFFAOYSA-N
• SMILES： OC(CCC1=CC=C(C2CCCCC=21)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5

Additional information on 3-[4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalen-1-yl]propanoic acid

Research Briefing on 3-[4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalen-1-yl]propanoic acid (CAS: 2137610-63-8)

3-[4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalen-1-yl]propanoic acid (CAS: 2137610-63-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its tetrahydronaphthalene core and dimethylamino functional group, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules targeting G protein-coupled receptors (GPCRs). Its structural features, including the tetrahydronaphthalene scaffold, make it a valuable building block for the development of ligands with high affinity and selectivity for specific receptor subtypes. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to optimize the production of this compound, ensuring high yields and purity for further biological evaluation.

In vitro and in vivo studies have demonstrated that 3-[4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalen-1-yl]propanoic acid exhibits significant pharmacological activity, particularly in modulating neurotransmitter systems. Preliminary findings suggest its potential as a therapeutic agent for neurological disorders, including depression and anxiety. The compound's ability to cross the blood-brain barrier and interact with central nervous system targets has been a focal point of recent investigations, with promising results in animal models.

Further research is underway to explore the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies are being conducted to identify key modifications that could enhance its efficacy and reduce potential side effects. Additionally, collaborations between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical trials, with the aim of developing novel therapeutics based on this chemical scaffold.

In conclusion, 3-[4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalen-1-yl]propanoic acid represents a promising candidate for drug development, with its unique chemical structure and biological activity offering new avenues for therapeutic intervention. Continued research and collaboration will be essential to fully realize its potential in addressing unmet medical needs in neurology and beyond.